Cas no 89720-68-3 (1,3,2-Dioxathiepane, 5,5-dimethyl-, 2-oxide)

• Product Name: 1,3,2-Dioxathiepane, 5,5-dimethyl-, 2-oxide
• CAS No: 89720-68-3
• MF: C₆H₁₂O₃S
• MW: 164.222681045532
• CID: 591674
• PubChem ID: 21679355
• Update Time: 2025-04-19

1,3,2-Dioxathiepane, 5,5-dimethyl-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxathiepane, 5,5-dimethyl-, 2-oxide
• 5,5-dimethyl-1,3,2-dioxathiepane 2-oxide
• 5,5-Dimethyl-1,3,2lambda~4~-dioxathiepan-2-one
• 89720-68-3
• DTXSID10616878
• 5,5-Dimethyl-[1,3,2]dioxathiepane 2-oxide

• Inchi： 1S/C6H12O3S/c1-6(2)3-4-8-10(7)9-5-6/h3-5H2,1-2H3
• InChI Key： GQFLFDFAGNDYJG-UHFFFAOYSA-N
• SMILES： S1(=O)OCCC(C)(C)CO1

Computed Properties

• Exact Mass: 164.05071541g/mol
• Monoisotopic Mass: 164.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Organic sulfites Sulfite esters